Cas no 2640963-68-2 (6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine)

• Product Name: 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine
• CAS No: 2640963-68-2
• MF: C₁₇H₂₀N₈
• MW: 336.39430141449
• CID: 5317681
• PubChem ID: 155799131
• Update Time: 2025-10-30

6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine
• AKOS040731117
• F6792-2218
• 2640963-68-2

• Inchi： 1S/C17H20N8/c1-11-22-13-4-2-3-12(13)16(23-11)24-5-7-25(8-6-24)17-14-15(19-9-18-14)20-10-21-17/h9-10H,2-8H2,1H3,(H,18,19,20,21)
• InChI Key： DKMJZZDFYNEZKI-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(CCC3)N=C(C)N=2)CCN(C2C3=C(N=CN3)N=CN=2)CC1

Computed Properties

• Exact Mass: 336.18109267g/mol
• Monoisotopic Mass: 336.18109267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.7Ų

Additional information on 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine

Introduction to 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine (CAS No. 2640963-68-2)

6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2640963-68-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The molecular structure of this compound incorporates a purine core, which is a fundamental scaffold in many bioactive molecules, particularly in nucleoside analogs and kinase inhibitors. The presence of a piperazine moiety further enhances its potential as a pharmacophore, contributing to its ability to interact with biological targets in a highly specific manner.

The cyclopenta[d]pyrimidine ring system is another key feature of this molecule, which introduces conformational flexibility and potential for binding to specific protein pockets. This structural motif has been widely explored in medicinal chemistry for its ability to modulate enzyme activity and receptor binding. The 2-methyl substituent on the cyclopenta[d]pyrimidine ring adds an additional layer of complexity, influencing both the electronic properties and steric environment of the molecule. Such structural elements are often critical in determining the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are crucial in many biological pathways but are challenging targets for conventional drug discovery approaches. The piperazine and purine components of 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine make it an attractive candidate for inhibiting such interactions. Specifically, the piperazine ring can engage with positively charged residues in protein binding pockets, while the purine moiety can interact with nucleobases or other aromatic residues. This dual interaction capability suggests that this compound may have broad applicability in targeting various PPIs involved in diseases such as cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of small molecules like 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine with high precision. These computational studies have revealed that the compound can bind effectively to several therapeutic targets, including kinases and transcription factors. For instance, preliminary docking studies suggest that this molecule may inhibit the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. Additionally, its interaction with other kinases such as Aurora kinases and cyclin-dependent kinases (CDKs) has been explored, indicating potential applications in oncology.

The synthesis of 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine presents unique challenges due to its complex architecture. Multi-step synthetic routes involving functional group transformations such as alkylation, cyclization, and condensation are typically employed. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been utilized to achieve high yields and enantioselectivity. The development of efficient synthetic strategies is crucial for producing sufficient quantities of this compound for preclinical testing and future clinical trials.

Preclinical studies have begun to elucidate the biological activity of 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine, providing insights into its potential therapeutic applications. In vitro assays have demonstrated that this compound exhibits inhibitory effects on several kinases and can modulate PPIs relevant to cancer progression. For example, cell-based assays have shown that it can inhibit the proliferation of cancer cell lines by blocking key signaling pathways involved in cell growth and survival. Furthermore, animal models have been employed to evaluate its pharmacokinetic properties and safety profile.

The pharmacological profile of 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-ylyl}piperazin1 - yl)-9 H - purine is influenced by its chemical structure and biotransformation pathways. Metabolic studies indicate that it undergoes biotransformation via cytochrome P450 enzymes into inactive metabolites. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens. Additionally, pharmacokinetic modeling has helped researchers identify key parameters that could enhance the bioavailability and therapeutic efficacy of this compound.

The development of novel therapeutics requires not only potent biological activity but also favorable pharmacokinetic properties such as solubility, stability, and bioavailability. The solubility profile of 6-(4-{2-methyl - 5 H , 6 H , 7 H - cyclopenta [ d ] pyrimidin - 4 - yl } piperazin - 1 - yl ) - 9 H - purine has been optimized through structural modifications aimed at improving water solubility while maintaining biological activity. Formulation strategies such as prodrugs or solubilizing agents have been explored to enhance its delivery system.

The future direction of research on 6-(4-{2-methyl - 5 H , 6 H , 7 H - cyclopenta [ d ] pyrimidin - 4 - yl } piperazin - 1 - yl ) - 9 H - purine includes further exploration of its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to determine high-resolution structures of complexes formed between this compound and target proteins. These structural insights will guide medicinal chemists in designing next-generation analogs with improved potency and selectivity.

Given its promising preclinical data, 6-(4-{2-methyl - 5 H , 6 H , 7 H - cyclopenta [ d ] pyrimidin - 4 - yl } piperazin - 1 - yl ) - 9 H - purine has the potential to enter clinical development pipelines for treating various diseases associated with dysregulated signaling pathways or aberrant protein-protein interactions. Collaborative efforts between academic researchers and pharmaceutical companies will be essential for advancing this compound into human trials where it can be evaluated for safety and efficacy across multiple therapeutic indications.